Cas no 2105474-10-8 ([3-(3,5-Dimethylpiperidin-1-yl)cyclohexyl]methanamine)

• Product Name: [3-(3,5-Dimethylpiperidin-1-yl)cyclohexyl]methanamine
• CAS No: 2105474-10-8
• MF: C₁₄H₂₈N₂
• MW: 224.385523796082
• CID: 6218670
• PubChem ID: 165456462
• Update Time: 2025-06-10

[3-(3,5-Dimethylpiperidin-1-yl)cyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2105474-10-8
• EN300-712187
• [3-(3,5-dimethylpiperidin-1-yl)cyclohexyl]methanamine
• [3-(3,5-Dimethylpiperidin-1-yl)cyclohexyl]methanamine

• Inchi： 1S/C14H28N2/c1-11-6-12(2)10-16(9-11)14-5-3-4-13(7-14)8-15/h11-14H,3-10,15H2,1-2H3
• InChI Key： NKSXNHXXILHMCP-UHFFFAOYSA-N
• SMILES： N1(CC(C)CC(C)C1)C1CCCC(CN)C1

Computed Properties

• Exact Mass: 224.225248902g/mol
• Monoisotopic Mass: 224.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

Additional information on [3-(3,5-Dimethylpiperidin-1-yl)cyclohexyl]methanamine

Introduction to [3-(3,5-Dimethylpiperidin-1-yl)cyclohexyl]methanamine (CAS No. 2105474-10-8)

[3-(3,5-Dimethylpiperidin-1-yl)cyclohexyl]methanamine (CAS No. 2105474-10-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and features a cyclohexyl ring substituted with a 3,5-dimethylpiperidine moiety, which imparts it with distinct pharmacological characteristics.

The synthesis of [3-(3,5-Dimethylpiperidin-1-yl)cyclohexyl]methanamine has been extensively studied, with recent advancements in synthetic methodologies enabling its efficient and scalable production. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing the complex cyclic structure. This method not only enhances the yield but also minimizes the formation of unwanted by-products, making it an attractive option for industrial-scale synthesis.

In terms of its biological activity, [3-(3,5-Dimethylpiperidin-1-yl)cyclohexyl]methanamine has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Specifically, this compound has been found to exhibit selective agonist activity at certain GPCRs, suggesting its utility in treating conditions such as chronic pain and neurodegenerative disorders.

One of the key areas of interest for [3-(3,5-Dimethylpiperidin-1-yl)cyclohexyl]methanamine is its role in pain management. Preclinical studies have shown that it can effectively reduce nociceptive responses in animal models without causing significant side effects. This is particularly important given the current need for safer and more effective analgesics. The mechanism by which this compound exerts its analgesic effects is thought to involve the modulation of ion channels and neurotransmitter release, although further research is needed to fully elucidate these pathways.

Beyond pain management, [3-(3,5-Dimethylpiperidin-1-yl)cyclohexyl]methanamine has also shown potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In vitro studies have demonstrated its ability to protect neuronal cells from oxidative stress and promote neurogenesis. These findings suggest that this compound could be a valuable candidate for developing novel therapies targeting neurodegenerative conditions.

The safety profile of [3-(3,5-Dimethylpiperidin-1-yl)cyclohexyl]methanamine has been evaluated through extensive toxicological studies. Results indicate that it exhibits low toxicity and good tolerability at therapeutic doses. However, as with any new compound, ongoing research is necessary to ensure its long-term safety and efficacy in human subjects.

In conclusion, [3-(3,5-Dimethylpiperidin-1-yl)cyclohexyl]methanamine (CAS No. 2105474-10-8) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity make it an attractive target for researchers exploring new therapeutic avenues. As more data becomes available from clinical trials and further preclinical studies, the full potential of this compound will likely be realized.